Cas no 1544924-82-4 (3-Bromo-5-methyl-1,2-oxazole-4-carbaldehyde)
3-Bromo-5-methyl-1,2-oxazole-4-carbaldehyde is a heterocyclic compound featuring a bromo-substituted oxazole core with an aldehyde functional group at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the construction of more complex heterocyclic systems and pharmaceutical scaffolds. The presence of both bromine and aldehyde groups offers versatile reactivity, enabling nucleophilic substitutions, cross-coupling reactions, and further derivatization. Its well-defined reactivity profile and stability under standard conditions enhance its utility in medicinal chemistry and agrochemical research. The compound is typically handled under inert conditions to preserve its functional integrity.
1544924-82-4 structure
Product Name:3-Bromo-5-methyl-1,2-oxazole-4-carbaldehyde
CAS No:1544924-82-4
MF:C5H4BrNO2
MW:189.994760513306
CID:5463627
Update Time:2025-06-26
3-Bromo-5-methyl-1,2-oxazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-methyl-1,2-oxazole-4-carbaldehyde
- AT19701
- 3-BROMO-5-METHYLISOXAZOLE-4-CARBALDEHYDE
- Z2732643704
- 4-Isoxazolecarboxaldehyde, 3-bromo-5-methyl-
- 3-Bromo-5-methyl-isoxazole-4-carbaldehyde
-
- Inchi: 1S/C5H4BrNO2/c1-3-4(2-8)5(6)7-9-3/h2H,1H3
- InChI Key: UIVAGRJEOXTGFR-UHFFFAOYSA-N
- SMILES: BrC1C(C=O)=C(C)ON=1
Computed Properties
- Exact Mass: 188.94254 g/mol
- Monoisotopic Mass: 188.94254 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 189.99
- XLogP3: 1.3
- Topological Polar Surface Area: 43.1
3-Bromo-5-methyl-1,2-oxazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6493780-0.05g |
3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde |
1544924-82-4 | 95.0% | 0.05g |
$229.0 | 2025-03-15 | |
| Enamine | EN300-6493780-0.1g |
3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde |
1544924-82-4 | 95.0% | 0.1g |
$342.0 | 2025-03-15 | |
| Enamine | EN300-6493780-0.25g |
3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde |
1544924-82-4 | 95.0% | 0.25g |
$487.0 | 2025-03-15 | |
| Enamine | EN300-6493780-0.5g |
3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde |
1544924-82-4 | 95.0% | 0.5g |
$768.0 | 2025-03-15 | |
| Enamine | EN300-6493780-1.0g |
3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde |
1544924-82-4 | 95.0% | 1.0g |
$986.0 | 2025-03-15 | |
| Enamine | EN300-6493780-2.5g |
3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde |
1544924-82-4 | 95.0% | 2.5g |
$1931.0 | 2025-03-15 | |
| Enamine | EN300-6493780-5.0g |
3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde |
1544924-82-4 | 95.0% | 5.0g |
$2858.0 | 2025-03-15 | |
| Enamine | EN300-6493780-10.0g |
3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde |
1544924-82-4 | 95.0% | 10.0g |
$4236.0 | 2025-03-15 | |
| 1PlusChem | 1P028J5A-50mg |
3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde |
1544924-82-4 | 95% | 50mg |
$335.00 | 2024-06-20 | |
| 1PlusChem | 1P028J5A-100mg |
3-bromo-5-methyl-1,2-oxazole-4-carbaldehyde |
1544924-82-4 | 95% | 100mg |
$485.00 | 2024-06-20 |
3-Bromo-5-methyl-1,2-oxazole-4-carbaldehyde Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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